![molecular formula C17H23N7OS B2830438 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone CAS No. 1705716-09-1](/img/structure/B2830438.png)
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone is a useful research compound. Its molecular formula is C17H23N7OS and its molecular weight is 373.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral and Antibacterial Applications
- Antiviral Activity : Certain derivatives, including pyrazolo and triazine compounds, have been synthesized and evaluated for their cytotoxicity and antiviral activities against HSV1 and HAV-MBB, showcasing the potential of these compounds in treating viral infections (Attaby et al., 2006).
- Antibacterial Properties : Some novel synthesized compounds, such as piperazinyl oxazolidinone derivatives containing heteroaromatic rings, have shown significant antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) (Tucker et al., 1998).
Chemotherapeutic Research
- Cancer Treatment : Research into diheteroaryl thienothiophene derivatives indicates potential applications in cancer treatment, highlighting the versatility of these compounds in synthesizing therapeutics (Mabkhot et al., 2011).
- Anti-inflammatory and Analgesic Agents : The synthesis of novel compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showcases the broader pharmaceutical applications of these chemical structures (Abu‐Hashem et al., 2020).
Antimicrobial Studies
- Antimicrobial Activities : Various newly synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings have been studied for their antimicrobial properties, presenting a promising avenue for developing new antibacterial and antifungal agents (Hossan et al., 2012).
Enzyme Inhibition for Therapeutic Applications
- HIV-1 and HIV-2 Inhibition : Research into nitroimidazole derivatives, including those with piperazinyl groups, focuses on their potential as non-nucleoside reverse transcriptase inhibitors for treating HIV-1 and HIV-2, demonstrating the compound's relevance in antiviral therapy (Al-Masoudi et al., 2007).
Properties
IUPAC Name |
2-cyclopentylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7OS/c25-17(10-26-14-3-1-2-4-14)23-7-5-22(6-8-23)15-9-16(20-12-19-15)24-13-18-11-21-24/h9,11-14H,1-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGSZTDSYKBJBQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.